Cas no 53601-88-0 (1,2,5-Oxadiazole, 3,4-bis(chloromethyl)-)

1,2,5-Oxadiazole, 3,4-bis(chloromethyl)- structure
53601-88-0 structure
Product Name:1,2,5-Oxadiazole, 3,4-bis(chloromethyl)-
CAS No:53601-88-0
MF:C4H4Cl2N2O
MW:166.993358612061
CID:356876
PubChem ID:12329617
Update Time:2025-04-19

1,2,5-Oxadiazole, 3,4-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Oxadiazole, 3,4-bis(chloromethyl)-
    • 3,4-bis(chloromethyl)-1,2,5-oxadiazole
    • SCHEMBL8475374
    • FT-0712054
    • 53601-88-0
    • AKOS006383622
    • DTXSID10490332
    • 3,4-bis(chloromethyl}furazan
    • Inchi: 1S/C4H4Cl2N2O/c5-1-3-4(2-6)8-9-7-3/h1-2H2
    • InChI Key: SECPUWPTTFABIZ-UHFFFAOYSA-N
    • SMILES: ClCC1C(CCl)=NON=1

Computed Properties

  • Exact Mass: 165.97022
  • Monoisotopic Mass: 165.9700681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 82.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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